Chromium

Specification

• CAS No.: 7440-47-3
• Molecular Formula: Cr+3
• Molecular Weight: 51.996 g/mol
• IUPAC Name: chromium(3+)
• Standard InChI: InChI=1S/Cr/q+3
• Standard InChI Key: BFGKITSFLPAWGI-UHFFFAOYSA-N
• SMILES: [Cr]
• Canonical SMILES: [Cr+3]
• Boiling Point: 4788 °F at 760 mmHg (NTP, 1992); 4788 ° F; 2642 °C; 4788 °F
• Colorform: Steel-gray, lustrous metal; body-centered cubic structure; Blue-white to steel-gray, lustrous, brittle, hard solid; Hard, brittle, semigray metal
• Melting Point: 1900 °C

Introduction

Physical and Chemical Properties of Chromium

Basic Properties

Chromium exhibits distinctive physical and chemical characteristics that contribute to its widespread industrial utility. The table below summarizes the fundamental properties of elemental chromium:

Property	Value
Symbol	Cr
Atomic Number	24
Atomic Mass	51.996 g/mol
Group	6
Period	4
Block	d
Melting Point	1907°C
Boiling Point	2672°C
Density	7.19 g/cm³ at 20°C
State at 20°C	Solid
Key Isotope	52Cr

These properties establish chromium as a robust transition metal suited for applications requiring durability and heat resistance.

Chemical Structure and Behavior

The electron configuration of chromium is [Ar]3d⁵4s¹, which deviates from the expected [Ar]3d⁴4s² configuration. This anomaly is explained by the enhanced stability offered by a half-filled d-orbital. This electronic arrangement influences chromium's chemical behavior, particularly its ability to form compounds in multiple oxidation states.

Chromium demonstrates significant reactivity under certain conditions. It burns when heated, forming green chromic oxide. One of its most valuable characteristics is its exceptional resistance to corrosion, achieved through the immediate formation of a thin, impermeable oxide layer that protects the underlying metal from oxygen penetration.

Oxidation States

The chemical versatility of chromium stems from its ability to exist in multiple oxidation states, with the trivalent (Cr³⁺) and hexavalent (Cr⁶⁺) forms being most prevalent:

• Trivalent chromium (Cr³⁺) is the most stable oxidation state under environmental conditions. It occurs naturally in ores such as ferrochromite and forms relatively insoluble compounds in water, with the exception of acetate, hexahydrate of chloride, and nitrate salts.

• Hexavalent chromium (Cr⁶⁺) is less stable but environmentally significant. It forms water-soluble compounds that are highly mobile in the environment. This oxidation state primarily originates from industrial processes rather than natural sources.

• Divalent chromium (Cr²⁺) exists but is relatively unstable under environmental conditions and readily oxidizes to the trivalent state.

The solubility and environmental behavior of chromium compounds vary significantly depending on the oxidation state, with hexavalent compounds generally being more soluble and bioavailable than trivalent compounds.

Industrial Applications and Uses

Metallurgical Applications

The most substantial use of chromium is in metallurgy, where it serves as a critical alloying element. When added to steel, chromium imparts exceptional corrosion resistance, resulting in stainless steel and other specialized alloys. These chromium-containing alloys find extensive applications in:

• Stainless steel production: Chromium forms a passivation layer that prevents surface corrosion

• Tool steels: Enhances hardness and wear resistance

• Nickel-based alloys and superalloys: Improves performance in high-temperature applications

Ferrochromium, an iron-chromium alloy, serves as the primary form in which chromium is introduced into steel.

Chemical Applications

Chromium compounds play essential roles in various chemical applications:

• Leather tanning: Chromium(VI) sulfate is widely used in the leather industry for tanning processes

• Wood preservation: Chromic acid is employed in the treatment of timber to produce copper chrome arsenic salts (CCAs)

• Textile industry: Potassium dichromate functions as a mordant, helping dyes adhere to fabrics

• Surface treatments: Chromium compounds are utilized in electroplating processes, providing both decorative finishes and corrosion protection

Other Applications

Beyond metallurgical and chemical uses, chromium finds application in:

• Refractories and foundries: Refractory-grade chromite is used in manufacturing magnesia-chrome bricks employed in the extractive metallurgy of platinum group metals

• Pigments and dyes: Chromium compounds produce vibrant green, yellow, red, and orange colors and are valued for their stability in ceramic applications

• Decorative purposes: Hard chromium plating provides a distinctive silvery-bright finish on steel parts while simultaneously offering protection

• Emerging technologies: Recent research suggests potential applications in screen illumination and solar energy conversion, potentially replacing more expensive noble metals like osmium and ruthenium

Research and Recent Developments

Recent scientific advancements have expanded chromium's potential applications. Researchers at the University of Basel have developed novel chromium compounds that can effectively replace rare and expensive noble metals such as osmium and ruthenium. Their findings, published in Nature Chemistry, demonstrate that these chromium materials exhibit luminescent properties nearly comparable to those of osmium compounds, yet are derived from an element approximately 20,000 times more abundant in Earth's crust.

These new chromium compounds show promise as efficient catalysts for photochemical reactions, including processes triggered by light exposure similar to photosynthesis. When irradiated with a red lamp, the energy from the light can be stored in molecules that subsequently serve as power sources, suggesting potential applications in artificial photosynthesis and sustainable energy technologies.

This research represents a significant breakthrough in materials science, potentially reducing dependence on scarce noble metals while maintaining comparable performance characteristics. The economic and sustainability implications are substantial, as chromium provides a more accessible and affordable alternative to these critical materials.

Environmental Impact and Toxicology

Environmental Contamination

Chromium contamination, especially in its hexavalent form, presents significant environmental challenges. In recent decades, chromium pollution in both terrestrial and aquatic ecosystems has increased due to various anthropogenic activities. This contamination threatens environmental quality and natural resources, particularly water and soil.

The environmental behavior of chromium depends largely on its oxidation state. While trivalent chromium has limited mobility due to its tendency to form insoluble compounds, hexavalent chromium is highly soluble and mobile in environmental systems, making it more bioavailable and potentially hazardous.

Effects on Plant Life

Chromium exerts deleterious effects on plant systems. Research indicates that chromium, particularly in its hexavalent form, negatively impacts plant metabolic activities, hampering crop growth and yield, and reducing vegetable and grain quality. These effects underscore the importance of monitoring chromium levels in agricultural systems and implementing appropriate remediation strategies.

The mechanisms of chromium toxicity in plants include interference with essential metabolic processes, disruption of nutrient uptake, and induction of oxidative stress. These effects manifest as reduced germination rates, stunted growth, chlorosis, and ultimately decreased crop productivity.

Human and Animal Toxicity

The toxicity of chromium varies significantly between its trivalent and hexavalent forms. While trivalent chromium is an essential trace element for human metabolism, particularly in insulin and lipid metabolism, hexavalent chromium presents substantial health concerns.

Studies conducted by the National Toxicology Program (NTP) have investigated chromium VI toxicity in laboratory animals. A mid-term toxicity study reported in January 2007 found that rats and mice administered sodium dichromate in drinking water for three months developed focal ulceration, metaplasia, and hyperplasia of the glandular stomach. Additionally, histiocytic infiltration of the liver, duodenum, and pancreatic lymph nodes was observed, along with microcytic, hypochromic anemia, particularly in rats.

Long-term exposure studies have focused primarily on the carcinogenic potential of hexavalent chromium. A two-year NTP study on the effects of chromium VI in drinking water provided clear evidence of carcinogenic activity. Inhalation exposure studies have demonstrated increased lung and spleen weight and enhanced macrophage activity in rats.

Excessive exposure to chromium can lead to bioaccumulation in human and animal tissues, resulting in toxic and detrimental health effects. These findings highlight the importance of implementing effective monitoring and remediation technologies to regulate chromium in environmental media.